Cas no 821768-11-0 (Pyridine, 1,2,3,6-tetrahydro-4-(2-methylphenyl)-1-(phenylmethyl)-)

• Product name: Pyridine, 1,2,3,6-tetrahydro-4-(2-methylphenyl)-1-(phenylmethyl)-
• CAS No: 821768-11-0
• MF: C₁₉H₂₁N
• MW: 263.37674
• CID: 1806558
• PubChem ID: 11196326

Pyridine, 1,2,3,6-tetrahydro-4-(2-methylphenyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 1,2,3,6-tetrahydro-4-(2-methylphenyl)-1-(phenylmethyl)-
• 821768-11-0
• 1-Benzyl-4-o-tolyl-1,2,3,6-tetrahydropyridine
• 1-benzyl-4-(o-tolyl)-1,2,3,6-tetrahydropyridine
• NSIHGCRTVSGGDH-UHFFFAOYSA-N
• SCHEMBL2395487

• Inchi： InChI=1S/C19H21N/c1-16-7-5-6-10-19(16)18-11-13-20(14-12-18)15-17-8-3-2-4-9-17/h2-11H,12-15H2,1H3
• InChI Key： NSIHGCRTVSGGDH-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1C2=CCN(CC2)CC3=CC=CC=C3

Computed Properties

• Exact Mass: 263.167399674g/mol
• Monoisotopic Mass: 263.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 3.2Ų